5-(Carboxymethyl)-2-chlorobenzoic acid

• Molecular Formula: C9H7ClO4
• Molecular Weight: 214.60 g/mol
• IUPAC Name: 5-(carboxymethyl)-2-chlorobenzoic acid
• InChI: InChI=1S/C9H7ClO4/c10-7-2-1-5(4-8(11)12)3-6(7)9(13)14/h1-3H,4H2,(H,11,12)(H,13,14)
• InChI Key: DUQOSBWIZBTEIA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CC(=O)O)C(=O)O)Cl

Description

5-(Carboxymethyl)-2-chlorobenzoic acid is a useful research compound. Its molecular formula is C9H7ClO4 and its molecular weight is 214.60 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-(Carboxymethyl)-2-chlorobenzoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(Carboxymethyl)-2-chlorobenzoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Potassium hydroxide (0.969 g) in water (10 mL) was added to a solution of 2-chloro-5-(cyanomethyl)benzoic acid [Aromatic Intermediate 7, step a] (1.25 g) in ethanol (10 mL) and the resulting mixture was heated at reflux for 2.25 hours, then allowed to cool. The mixture was concentrated in vacuo to remove the ethanol and then diluted with water and washed twice with ethyl acetate. The organic phases were discarded, whilst the aqueous phase was acidified to pH 1 with concentrated hydrochloric acid and extracted twice with ethyl acetate. The combined extracts were dried over anhydrous magnesium sulphate and concentrated in vacuo to afford the subtitled compound as a brown gum. Yield 1.38 g.

Synthesis routes and methods II

Procedure details

Potassium hydroxide (0.969 g) in water (10 mL) was added to a solution of 2-chloro-5-(cyanomethyl)benzoic acid (1.25 g) in ethanol (10 mL) and the resulting mixture was heated at reflux for 2.25 hours, then allowed to cool. The mixture was concentrated in vacuo to remove the ethanol and then diluted with water and washed twice with ethyl acetate. The organic phases were discarded, whilst the aqueous phase was acidified to pH 1 with concentrated hydrochloric acid and extracted twice with ethyl acetate. The combined extracts were dried over anhydrous magnesium sulphate and concentrated in vacuo to afford the subtitled compound as a brown gum. Yield 1.38 g.